Cas no 70836-98-5 ((S)-2-(TOLUENE-4-SULFONYLOXY)-PROPIONIC ACID)

• Product Name: (S)-2-(TOLUENE-4-SULFONYLOXY)-PROPIONIC ACID
• CAS No: 70836-98-5
• MF: C₁₀H₁₂O₅S
• MW: 244.264282226563
• MDL: MFCD09833862
• CID: 975673
• PubChem ID: 12761562
• Update Time: 2025-05-25

(S)-2-(TOLUENE-4-SULFONYLOXY)-PROPIONIC ACID Chemical and Physical Properties

Names and Identifiers

• (S)-2-(TOLUENE-4-SULFONYLOXY)-PROPIONIC ACID
• (2S)-2-(4-methylphenyl)sulfonyloxypropanoic acid
• (2S)-2-(4-toluenesulfonyloxy)propionic acid
• (2S)-2-(p-tolylsulfonyloxy)propanoic acid
• (S)-2-(p-toluenesulphonyloxy)propionic acid
• (S)-2-(TOLUENE-4-SULFONYLOXY)-PROPANOIC ACID
• (S)-2-(toluene-sulfonyl-(4)-oxy)-propionic acid
• (S)-2-Tosyloxypropionyl chloride
• 2S-(p-toluenesulfonyloxy)propionic acid
• L-2-(Tosyloxy)propionsaeure
• SCHEMBL4372757
• D73574
• Propanoic acid, 2-[[(4-methylphenyl)sulfonyl]oxy]-, (S)-
• (2S)-2-[(4-Methylbenzene-1-sulfonyl)oxy]propanoic acid
• QXYOROBKCZWFKK-QMMMGPOBSA-N
• (S)-2-(Tosyloxy)propanoicacid
• CS-0068212
• DTXSID30509238
• 70836-98-5
• (S)-2-(Tosyloxy)propanoic acid
• 2(S)-(p-toluenesulfonyloxy)propionic acid
• (2S)-2-[(4-METHYLBENZENESULFONYL)OXY]PROPANOIC ACID

• MDL： MFCD09833862
• Inchi： 1S/C10H12O5S/c1-7-3-5-9(6-4-7)16(13,14)15-8(2)10(11)12/h3-6,8H,1-2H3,(H,11,12)/t8-/m0/s1
• InChI Key： QXYOROBKCZWFKK-QMMMGPOBSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)O[C@H](C(=O)O)C

Computed Properties

• Exact Mass: 244.04100
• Monoisotopic Mass: 244.04054465g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 89Ų

Experimental Properties

• PSA: 89.05000
• LogP: 2.25420

Additional information on (S)-2-(TOLUENE-4-SULFONYLOXY)-PROPIONIC ACID

(S)-2-(TOLUENE-4-SULFONYLOXY)-PROPIONIC ACID: A Comprehensive Overview

(S)-2-(TOLUENE-4-SULFONYLOXY)-PROPIONIC ACID, also known by its CAS number 70836-98-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. Recent studies have highlighted its role as a versatile building block in the synthesis of bioactive molecules, making it a focal point for researchers worldwide.

The molecular structure of (S)-2-(TOLUENE-4-SULFONYLOXY)-PROPIONIC ACID comprises a chiral center, which is crucial for its stereochemical properties. The presence of the toluene-4-sulfonyl group introduces a bulky substituent, influencing the compound's reactivity and selectivity in various chemical reactions. This feature has been exploited in the design of enantioselective catalysts and chiral auxiliaries, as reported in recent literature.

One of the most notable advancements involving this compound is its application in asymmetric synthesis. Researchers have demonstrated that (S)-2-(TOLUENE-4-SULFONYLOXY)-PROPIONIC ACID can serve as an effective chiral ligand in transition-metal-catalyzed reactions. For instance, a study published in 2023 revealed its utility in the enantioselective synthesis of complex organic molecules, achieving high enantiomeric excess (ee) values. This discovery underscores its potential in the development of novel therapeutic agents.

In addition to its role in asymmetric catalysis, (S)-2-(TOLUENE-4-SULFONYLOXY)-PROPIONIC ACID has been investigated for its pharmacokinetic properties. Preclinical studies indicate that this compound exhibits favorable bioavailability and metabolic stability, making it a promising candidate for drug delivery systems. Its ability to act as a prodrug has also been explored, with recent findings suggesting that it can be metabolized into active pharmaceutical ingredients (APIs) under physiological conditions.

The synthesis of (S)-2-(TOLUENE-4-SULFONYLOXY)-PROPIONIC ACID has undergone significant refinement in recent years. Traditional methods involving multi-step reactions have been replaced with more efficient protocols, such as one-pot syntheses and enzymatic catalysis. These advancements not only enhance the scalability of production but also reduce environmental impact, aligning with current trends toward sustainable chemistry.

From an applications perspective, (S)-2-(TOLUENE-4-SULFONYLOXY)-PROPIONIC ACID finds utility across diverse industries. In the pharmaceutical sector, it serves as an intermediate in the synthesis of antibiotics and anti-inflammatory agents. In materials science, its unique optical properties have been harnessed for the development of chiral materials and sensors. These applications highlight its versatility and underscores its importance as a key compound in modern chemistry.

Recent research has also focused on understanding the environmental fate and toxicity of (S)-2-(TOLUENE-4-SULFONYLOXY)-PROPIONIC ACID. Studies conducted under simulated environmental conditions reveal that it undergoes rapid degradation under UV light, minimizing its ecological footprint. This information is critical for regulatory compliance and ensures that its use aligns with global sustainability goals.

In conclusion, (S)-2-(TOLUENE-4-SULFONYLOXY)-PROPIONIC ACID (CAS 70836-98-5) stands as a pivotal compound in contemporary chemical research. Its structural features, coupled with advancements in synthesis and application methodologies, position it as a valuable tool in drug discovery and materials science. As research continues to unfold, this compound is expected to contribute even more significantly to the advancement of chemical sciences.